Cas no 1396853-49-8 (1-(2H-1,3-benzodioxol-5-yl)-3-2-hydroxy-2-methyl-4-(methylsulfanyl)butylurea)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)-3-2-hydroxy-2-methyl-4-(methylsulfanyl)butylurea
• CAS No: 1396853-49-8
• MF: C₁₄H₂₀N₂O₄S
• MW: 312.384602546692
• CID: 5972234
• PubChem ID: 71787415
• Update Time: 2025-06-24

1-(2H-1,3-benzodioxol-5-yl)-3-2-hydroxy-2-methyl-4-(methylsulfanyl)butylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxol-5-yl)-3-2-hydroxy-2-methyl-4-(methylsulfanyl)butylurea
• Urea, N-1,3-benzodioxol-5-yl-N'-[2-hydroxy-2-methyl-4-(methylthio)butyl]-
• VU0535069-1
• 1396853-49-8
• 1-(2H-1,3-benzodioxol-5-yl)-3-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]urea
• 1-(1,3-benzodioxol-5-yl)-3-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)urea
• F6186-1463
• 1-(benzo[d][1,3]dioxol-5-yl)-3-(2-hydroxy-2-methyl-4-(methylthio)butyl)urea
• AKOS024536226

• Inchi： 1S/C14H20N2O4S/c1-14(18,5-6-21-2)8-15-13(17)16-10-3-4-11-12(7-10)20-9-19-11/h3-4,7,18H,5-6,8-9H2,1-2H3,(H2,15,16,17)
• InChI Key： ZWAGRRSHQNEXAG-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2OCOC2=C1)C(NCC(O)(C)CCSC)=O

Computed Properties

• Exact Mass: 312.11437830g/mol
• Monoisotopic Mass: 312.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-(2H-1,3-benzodioxol-5-yl)-3-2-hydroxy-2-methyl-4-(methylsulfanyl)butylurea

Introduction to 1-(2H-1,3-benzodioxol-5-yl)-3-2-hydroxy-2-methyl-4-(methylsulfanyl)butylurea (CAS No. 1396853-49-8)

1-(2H-1,3-benzodioxol-5-yl)-3-2-hydroxy-2-methyl-4-(methylsulfanyl)butylurea is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1396853-49-8, represents a fascinating intersection of heterocyclic chemistry and urea-based functionalities. The presence of a benzodioxol moiety, coupled with a hydroxy and methylsulfanyl substituents on the butyl chain, endows this molecule with distinct chemical properties that make it a promising candidate for further exploration in medicinal chemistry.

The benzodioxol scaffold, also known as the 1,3-benzodioxole or tetrahydrostilbene backbone, is well-documented for its biological activity and structural versatility. This motif is commonly found in natural products and pharmacologically active compounds, exhibiting properties such as anti-inflammatory, antioxidant, and antimicrobial effects. In the context of 1-(2H-1,3-benzodioxol-5-yl)-3-2-hydroxy-2-methyl-4-(methylsulfanyl)butylurea, the benzodioxol ring serves as a critical pharmacophore, contributing to the compound's potential therapeutic profile.

The urea functional group in the molecular structure of this compound introduces additional reactivity and binding potential. Urea derivatives are widely recognized for their ability to form hydrogen bonds, which is a key interaction mechanism in drug-receptor binding. The specific arrangement of the hydroxy and methylsulfanyl groups on the butyl chain further modulates the compound's physicochemical properties, influencing solubility, metabolic stability, and target specificity. These structural features make 1-(2H-1,3-benzodioxol-5-yl)-3-2-hydroxy-2-methyl-4-(methylsulfanyl)butylurea an intriguing candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The integration of these computational tools with experimental data has been instrumental in accelerating the discovery of novel therapeutic agents. In the case of 1-(2H-1,3-benzodioxol-5-yl)-3-2-hydroxy-2-methyl-4-(methylsulfanyl)butylurea, computational studies have suggested potential interactions with various biological targets, including enzymes and receptors implicated in inflammatory and metabolic diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The introduction of the benzodioxol ring typically involves cyclization reactions, while the attachment of the urea moiety and other substituents necessitates careful selection of reagents and catalysts. Advances in synthetic methodologies have made it possible to construct complex molecules like 1-(2H-1,3-benzodioxol-5-yl)-3-2-hydroxy-2-methyl-4-(methylsulfanyl)butylurea more efficiently than ever before.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that molecules incorporating the benzodioxol scaffold may exhibit efficacy against a range of diseases, including cancer, neurodegenerative disorders, and autoimmune conditions. The unique combination of structural features in 1-(2H-1,3-benzodioxol-5-yl)-3-2-hydroxy-2-methyl-4-(methylsulfanyl)butylurea suggests that it may possess therapeutic benefits that are not fully realized by existing treatments.

In vitro studies have begun to elucidate the mechanism of action for this compound. Initial experiments suggest that it may interfere with key signaling pathways by modulating the activity of target proteins. The presence of both hydrophilic and lipophilic regions in its structure allows it to interact effectively with both aqueous environments and lipid membranes, which is crucial for its biological activity. These findings underscore the importance of structural diversity in drug design and highlight the potential of 1-(2H-1,3-benzodioxol -5 -yl)-3 - 2 - hydroxy - 2 - methyl - 4 - (methylsulfanyl)butylurea as a lead compound for further development.

The pharmaceutical industry is increasingly focused on developing small molecules that can modulate protein-protein interactions (PPIs), which are often difficult to target with traditional drugs. The unique structural features of 1-( 2 H - 1 , 3 - benzodioxol - 5 - yl ) - 3 - 2 - hydroxy - 2 - methyl - 4 - ( methylsulfanyl ) butylurea make it an attractive candidate for this emerging area of drug discovery. By binding to specific PPIs, this compound could potentially disrupt disease-causing pathways and restore normal cellular function.

As research continues to uncover new biological targets and mechanisms underlying human disease, compounds like 1-( 2 H - 1 , 3 - benzodioxol - 5 - yl ) - 3 - 2 - hydroxy - 2 - methyl - 4 -( methylsulfanyl ) butylurea will play an increasingly important role in therapeutic development. The combination of innovative synthetic chemistry with cutting-edge biophysical techniques will be essential for realizing their full potential as novel medicines.

The future prospects for this compound are promising, with ongoing studies aimed at optimizing its potency, selectivity, and pharmacokinetic properties. Collaborative efforts between academic researchers and industry scientists will be crucial for translating laboratory findings into clinical applications that benefit patients worldwide. As our understanding of disease mechanisms evolves， so too will our ability to design molecules that effectively address them.